![molecular formula C10H13NO3 B1661848 N-[(1E)-1-(3,5-Dimethoxyphenyl)ethylidene]hydroxylamine CAS No. 97294-77-4](/img/structure/B1661848.png)
N-[(1E)-1-(3,5-Dimethoxyphenyl)ethylidene]hydroxylamine
Overview
Description
N-[(1E)-1-(3,5-Dimethoxyphenyl)ethylidene]hydroxylamine, also known as DMPEA-Hydroxylamine, is a chemical compound that has gained attention in scientific research due to its potential applications in the fields of medicinal chemistry and drug discovery. This compound has been found to exhibit various biochemical and physiological effects, making it a promising candidate for further investigation.
Mechanism of Action
N-[(1E)-1-(3,5-Dimethoxyphenyl)ethylidene]hydroxylamineylamine has been found to act as a competitive inhibitor of enzymes and receptors. It binds to the active site of the target protein, preventing the substrate from binding and inhibiting the enzyme's activity. This mechanism of action has been studied in various enzymes and receptors, including cyclooxygenase-2 and nicotinic acetylcholine receptors.
Biochemical and Physiological Effects:
N-[(1E)-1-(3,5-Dimethoxyphenyl)ethylidene]hydroxylamineylamine has been found to exhibit various biochemical and physiological effects, including anti-inflammatory and analgesic effects. It has also been shown to have neuroprotective properties and to inhibit the growth of cancer cells.
Advantages and Limitations for Lab Experiments
N-[(1E)-1-(3,5-Dimethoxyphenyl)ethylidene]hydroxylamineylamine has several advantages for use in lab experiments, including its high purity and stability. However, its low solubility in water and limited availability may pose challenges for researchers.
Future Directions
Further research is needed to fully explore the potential applications of N-[(1E)-1-(3,5-Dimethoxyphenyl)ethylidene]hydroxylamineylamine in the development of new drugs. Possible future directions include investigating its effects on other enzymes and receptors, as well as its potential as a treatment for various diseases. Additionally, further studies on the synthesis and purification of N-[(1E)-1-(3,5-Dimethoxyphenyl)ethylidene]hydroxylamineylamine may lead to improved methods for its production and availability.
Scientific Research Applications
N-[(1E)-1-(3,5-Dimethoxyphenyl)ethylidene]hydroxylamineylamine has been studied for its potential applications in the development of new drugs. It has been found to exhibit inhibitory effects on certain enzymes and receptors, making it a possible candidate for the treatment of various diseases such as cancer and Alzheimer's disease.
properties
IUPAC Name |
(NE)-N-[1-(3,5-dimethoxyphenyl)ethylidene]hydroxylamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13NO3/c1-7(11-12)8-4-9(13-2)6-10(5-8)14-3/h4-6,12H,1-3H3/b11-7+ |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PFCSYXAOKGKSBA-YRNVUSSQSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=NO)C1=CC(=CC(=C1)OC)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C/C(=N\O)/C1=CC(=CC(=C1)OC)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40719200 |
Source
|
| Record name | N-[(1E)-1-(3,5-Dimethoxyphenyl)ethylidene]hydroxylamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40719200 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
195.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-[(1E)-1-(3,5-Dimethoxyphenyl)ethylidene]hydroxylamine | |
CAS RN |
97294-77-4 |
Source
|
| Record name | N-[(1E)-1-(3,5-Dimethoxyphenyl)ethylidene]hydroxylamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40719200 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Methyl 3-[({1-[4-(2-methylpropyl)phenyl]ethyl}carbamoyl)methoxy]naphthalene-2-carboxylate](/img/structure/B1661767.png)
![(Z)-4-[(2E)-2-benzylidenehydrazinyl]-4-oxobut-2-enoic acid](/img/structure/B1661768.png)
![Phenol, 2-[5-(4-nitrophenyl)-1H-pyrazol-3-yl]-](/img/structure/B1661769.png)
![4-acetyl-N-[4-(3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonamido)phenyl]-1H-pyrrole-2-carboxamide](/img/structure/B1661773.png)
![{1-[5-(Trifluoromethyl)-1,3,4-thiadiazol-2-yl]piperidin-4-yl}methanol](/img/structure/B1661778.png)
![Ethyl 1-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]piperidine-4-carboxylate](/img/structure/B1661779.png)
![1-[5-(Trifluoromethyl)-1,3,4-thiadiazol-2-yl]piperidine-3-carboxylic acid](/img/structure/B1661780.png)
![(Dicyclohexylphosphino)ferrocenyl]ethyldi-t-butylphosphine](/img/structure/B1661781.png)
![9-(2-nitrophenyl)-2-[(pyridin-2-ylmethyl)sulfanyl]-5,6,7,9-tetrahydro[1,2,4]triazolo[5,1-b]quinazolin-8(4H)-one](/img/structure/B1661788.png)